Cas no 76675-87-1 (Nsc267899)

• Product Name: Nsc267899
• CAS No: 76675-87-1
• MF: C₂₇H₃₄O₇
• MW: 470.554668903351
• CID: 982846
• PubChem ID: 430040
• Update Time: 2025-04-20

Nsc267899 Chemical and Physical Properties

Names and Identifiers

• Nsc267899
• Bufa-20, 3-(acetyloxy)-14,15-epoxy-16-(formyloxy)-, (3.beta.,5.beta.,15.beta.,16.beta.)-
• DTXSID70330503
• NSC-267899
• 76675-87-1

• Inchi： 1S/C27H34O7/c1-15(29)33-18-8-10-25(2)17(12-18)5-6-20-19(25)9-11-26(3)22(16-4-7-21(30)31-13-16)23(32-14-28)24-27(20,26)34-24/h4,7,13-14,17-20,22-24H,5-6,8-12H2,1-3H3
• InChI Key： KZZFPEOLXOMJPV-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O)OC=O

Computed Properties

• Exact Mass: 470.23
• Monoisotopic Mass: 470.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 597.5°C at 760 mmHg
• Flash Point: 255.3°C
• Refractive Index: 1.582